Cas no 897455-78-6 (5-bromo-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}furan-2-carboxamide)

• Product Name: 5-bromo-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}furan-2-carboxamide
• CAS No: 897455-78-6
• MF: C₁₆H₁₄BrN₃O₂S
• MW: 392.270261287689
• CID: 5479770
• Update Time: 2025-07-23

5-bromo-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-[2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl]furan-2-carboxamide
• 5-bromo-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}furan-2-carboxamide

• Inchi： 1S/C16H14BrN3O2S/c17-14-7-6-13(22-14)15(21)18-8-9-23-16-19-10-12(20-16)11-4-2-1-3-5-11/h1-7,10H,8-9H2,(H,18,21)(H,19,20)
• InChI Key： LNMJXCUWMILECE-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NCCSC1NC(C2=CC=CC=C2)=CN=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-bromo-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}furan-2-carboxamide

Professional Introduction to Compound with CAS No. 897455-78-6 and Product Name: 5-bromo-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}furan-2-carboxamide

Compound with the CAS number 897455-78-6 and the product name 5-bromo-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}furan-2-carboxamide represents a significant advancement in the field of medicinal chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug discovery and therapeutic development. The molecular structure incorporates several key functional groups, including a bromo substituent, a sulfanylethyl side chain, and a furan ring, which collectively contribute to its distinct chemical properties and biological activities.

The bromo group at the 5-position of the furan ring serves as a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored biological properties. This feature is particularly valuable in medicinal chemistry, where selective functionalization is often required to optimize potency and selectivity. The presence of the sulfanylethyl side chain introduces a polar moiety that can enhance solubility and binding affinity to biological targets. Additionally, the 5-phenyl-1H-imidazol-2-yl moiety adds another layer of complexity, potentially influencing both the pharmacokinetic and pharmacodynamic profiles of the compound.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. The furan ring, in particular, has been extensively studied for its ability to modulate various biological pathways. For instance, furan derivatives have shown promise in inhibiting enzymes involved in inflammation and cancer metabolism. The combination of these structural elements in 5-bromo-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}furan-2-carboxamide suggests potential therapeutic applications in these areas.

One of the most compelling aspects of this compound is its potential as a scaffold for developing novel therapeutic agents. The unique arrangement of functional groups provides multiple opportunities for further derivatization, allowing chemists to fine-tune its properties for specific biological targets. For example, modifications to the bromo group could introduce new binding interactions with proteins or enzymes, while alterations to the sulfanylethyl side chain might improve metabolic stability or reduce toxicity.

In addition to its structural versatility, 5-bromo-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}furan-2-carboxamide has shown intriguing biological activity in preliminary studies. Research indicates that this compound exhibits inhibitory effects on certain kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders. These findings are particularly exciting because they suggest that this compound could serve as a lead molecule for developing new drugs targeting these conditions.

The 5-phenyl-1H-imidazol-2-yl moiety, while relatively understudied in this context, has demonstrated potential as a pharmacophore in other heterocyclic compounds. Its ability to interact with biological targets through hydrogen bonding or hydrophobic effects could be leveraged to enhance the compound's binding affinity and selectivity. Furthermore, the presence of both electron-withdrawing and electron-donating groups within this moiety allows for fine-tuning of electronic properties, which may influence drug-receptor interactions.

From a synthetic chemistry perspective, 5-bromo-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}furan-2-carboxamide presents an interesting challenge due to its complex structure. However, recent advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled chemists to assemble intricate heterocyclic frameworks with high precision. These advancements are likely to accelerate the development of derivatives based on this scaffold.

The pharmaceutical industry has long recognized the value of structurally diverse compounds in drug discovery. By exploring molecules like 5-bromo-N-{2-(5-phenyl-1H-imidazol-2-y)sulfanylethyl}furan - 2 - carboxamide, researchers can uncover novel mechanisms of action and identify new therapeutic opportunities. The combination of computational modeling, high-throughput screening, and traditional wet chemistry approaches will be essential in translating these findings into clinical applications.

In conclusion, 897455 - 78 - 6 and its corresponding product name represent a promising entry into the realm of medicinal chemistry. The unique structural features of this compound—particularly the presence of a bromo substituent, sulfanylethyl side chain, furan ring, and 5 - phenyl - 1 H - imidazol - 2 - yl group—offer numerous possibilities for further exploration and development. As research continues to uncover new biological activities and synthetic strategies, it is likely that compounds like this will play an increasingly important role in addressing unmet medical needs.